90-31-3

1-(3-Chlorophenyl)-3-methyl-2-pyrazolin-5-one

In Stock

• CAS RN:
• 90-31-3

• Formula:
• C10H9ClN2O

• InChI:
• InChI=1S/C10H9ClN2O/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9/h2-4,6H,5H2,1H3

• InChIKey:
• RIOMUJXIGYZENC-UHFFFAOYSA-N

• 1-(3-Chlorophenyl)-3-methyl-2-pyrazolin-5-one is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.

Robinetin

In Stock

• CAS RN:
• 490-31-3

• Formula:
• C15H10O7

• InChI:
• InChI=1S/C15H10O7/c16-7-1-2-8-11(5-7)22-15(14(21)12(8)19)6-3-9(17)13(20)10(18)4-6/h1-5,16-18,20-21H

• InChIKey:
• SOEDEYVDCDYMMH-UHFFFAOYSA-N

• Robinetin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Robinetin is a pentahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 7, 3, 4' and 5'. It has a role as a plant metabolite. It is a pentahydroxyflavone and a 7-hydroxyflavonol.
  

Metanephrine hydrochloride

In Stock

• CAS RN:
• 5090-31-3

• Formula:
• C10H16ClNO3

• InChI:
• InChI=1S/C10H15NO3.ClH/c1-11-6-9(13)7-3-4-8(12)10(5-7)14-2;/h3-5,9,11-13H,6H2,1-2H3;1H

• InChIKey:
• HRIQFVCFOPJYEQ-UHFFFAOYSA-N

• Metanephrine hydrochloride is a useful research compound. Its molecular formula is C10H16ClNO3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.

6-Bromonaphthalen-2-amine hydrochloride

In Stock

• CAS RN:
• 71590-31-3

• Formula:
• C10H9BrClN

• InChI:
• InChI=1S/C10H8BrN.ClH/c11-9-3-1-8-6-10(12)4-2-7(8)5-9;/h1-6H,12H2;1H

• InChIKey:
• PIUVTVGJKFGBJL-UHFFFAOYSA-N

• 6-Bromonaphthalen-2-amine hydrochloride is a useful research compound. Its molecular formula is C10H9BrClN and its molecular weight is 258.54. The purity is usually 95%.

N-[2-(trifluoromethyl)phenyl]methanesulfonamide

In Stock

• CAS RN:
• 50790-31-3

• Formula:
• C8H8F3NO2S

• InChI:
• InChI=1S/C8H8F3NO2S/c1-15(13,14)12-7-5-3-2-4-6(7)8(9,10)11/h2-5,12H,1H3

• InChIKey:
• GXPGKOGAGPTQOO-UHFFFAOYSA-N

• N-[2-(trifluoromethyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C8H8F3NO2S and its molecular weight is 239.22 g/mol. The purity is usually 95%.

2-(4-Chlorobenzoyl)propionic acid methyl ester

• CAS RN:
• 63490-31-3

• Formula:
• C11H11ClO3

• InChI:
• InChI=1S/C11H11ClO3/c1-7(11(14)15-2)10(13)8-3-5-9(12)6-4-8/h3-7H,1-2H3

• InChIKey:
• LXBFKTZDEGGTIF-UHFFFAOYSA-N

• 2-(4-Chlorobenzoyl)propionic acid methyl ester is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.

4-(3-chlorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893790-31-3

• Formula:
• C21H16ClFN2O3S

• InChI:
• InChI=1S/C21H16ClFN2O3S/c1-14-9-10-17(12-18(14)23)25-21(26)24(13-15-5-4-6-16(22)11-15)19-7-2-3-8-20(19)29(25,27)28/h2-12H,13H2,1H3

• InChIKey:
• MAFYTVOXJATOHB-UHFFFAOYSA-N

• 4-(3-chlorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H16ClFN2O3S and its molecular weight is 430.88. The purity is usually 95%.

methyl 3-(4-methyl-7-((4-methylbenzyl)oxy)-2-oxo-2H-chromen-6-yl)propanoate

In Stock

• CAS RN:
• 929490-31-3

• Formula:
• C22H22O5

• InChI:
• InChI=1S/C22H22O5/c1-14-4-6-16(7-5-14)13-26-19-12-20-18(15(2)10-22(24)27-20)11-17(19)8-9-21(23)25-3/h4-7,10-12H,8-9,13H2,1-3H3

• InChIKey:
• DOLTXSHSTHPOHY-UHFFFAOYSA-N

• Methyl 3-(4-methyl-7-((4-methylbenzyl)oxy)-2-oxo-2H-chromen-6-yl)propanoate is a useful research compound. Its molecular formula is C22H22O5 and its molecular weight is 366.4 g/mol. The purity is usually 95%.

2-Methyl-1,4-bis(2-naphthylsulfonyl)piperazine

In Stock

• CAS RN:
• 296790-31-3

• Formula:
• C25H24N2O4S2

• InChI:
• InChI=1S/C25H24N2O4S2/c1-19-18-26(32(28,29)24-12-10-20-6-2-4-8-22(20)16-24)14-15-27(19)33(30,31)25-13-11-21-7-3-5-9-23(21)17-25/h2-13,16-17,19H,14-15,18H2,1H3

• InChIKey:
• FEIURJYBQSMYIC-UHFFFAOYSA-N

• 2-Methyl-1,4-bis(2-naphthylsulfonyl)piperazine is a useful research compound. Its molecular formula is C25H24N2O4S2 and its molecular weight is 480.6. The purity is usually 95%.

Tert-butyl 6-aminopyridin-2-ylcarbamate

In Stock

• CAS RN:
• 322690-31-3

• Formula:
• C10H15N3O2

• InChI:
• InChI=1S/C10H15N3O2/c1-10(2,3)15-9(14)13-8-6-4-5-7(11)12-8/h4-6H,1-3H3,(H3,11,12,13,14)

• InChIKey:
• KEKAANXUQSMDMK-UHFFFAOYSA-N

• Tert-butyl 6-aminopyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C10H15N3O2 and its molecular weight is 209.24 g/mol. The purity is usually 95%.

2-(3,5-Dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330190-31-3

• Formula:
• C19H22N2O4S

• InChI:
• InChI=1S/C19H22N2O4S/c1-10-4-5-15-14(6-10)16(17(20)22)19(26-15)21-18(23)11-7-12(24-2)9-13(8-11)25-3/h7-10H,4-6H2,1-3H3,(H2,20,22)(H,21,23)

• InChIKey:
• JPYRJMGDBBUXLJ-UHFFFAOYSA-N

• 2-(3,5-Dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.

Resorcinol-13C6

In Stock

• CAS RN:
• 953390-31-3

• Formula:
• C6H6O2

• InChI:
• InChI=1S/C6H6O2/c7-5-2-1-3-6(8)4-5/h1-4,7-8H/i1+1,2+1,3+1,4+1,5+1,6+1

• InChIKey:
• GHMLBKRAJCXXBS-IDEBNGHGSA-N

• Resorcinol-13C6 is a useful research compound. Its molecular formula is C6H6O2 and its molecular weight is 116.067 g/mol. The purity is usually 95%.

2'-Methyl-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-31-3

• Formula:
• C17H18O

• InChI:
• InChI=1S/C17H18O/c1-13-6-5-8-15(12-13)10-11-17(18)16-9-4-3-7-14(16)2/h3-9,12H,10-11H2,1-2H3

• InChIKey:
• IUMFQOIVEUMHRG-UHFFFAOYSA-N

• 2'-Methyl-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O and its molecular weight is 238.32 g/mol. The purity is usually 95%.

N-[(2S,3S,5R)-5-carbamoyl-1-(3-fluorophenyl)-3,8-dihydroxy-8-methylnonan-2-yl]quinoxaline-2-carboxamide

In Stock

• CAS RN:
• 212790-31-3

• Formula:
• C26H31FN4O4

• InChI:
• InChI=1S/C26H31FN4O4/c1-26(2,35)11-10-17(24(28)33)14-23(32)21(13-16-6-5-7-18(27)12-16)31-25(34)22-15-29-19-8-3-4-9-20(19)30-22/h3-9,12,15,17,21,23,32,35H,10-11,13-14H2,1-2H3,(H2,28,33)(H,31,34)/t17-,21+,23+/m1/s1

• InChIKey:
• YEQJVHQCUDMXFG-FHZYATBESA-N

• CP 481715 a potent and selective CCR1 antagonist with potential therapeutic implications for inflammatory diseases. P-481,715 binds to human CCR1 with a Kd of 9.2 nm. and displaces 125I-labeled CCL3 from CCR1-transfected cells with an IC50 of 74 nm. CP-481,715 fully blocks the ability of CCL3 and CCL5 to stimulate receptor signaling (guanosine 5'-O-(thiotriphosphate) incorporation;  IC50 = 210 nm), calcium mobilization (IC50 = 71 nm), monocyte chemotaxis (IC50 = 55 nm), and matrix metalloproteinase 9 release (IC50 = 54 nm). CP-481,715 retains activity in human whole blood, inhibiting CCL3-induced CD11b up-regulation and actin polymerization (IC50 = 165 and 57 nm, respectively) on monocytes. CP-481,715 inhibits cell infiltration and inflammatory responses in human CCR1 transgenic mice.

Diethyl (1,1-difluoro-2-hydroxy-2,2-diphenylethyl)phosphonate

Usually In Stock

• CAS RN:
• 1093490-31-3

• Formula:
• C18H21F2O4P

• InChI:
• InChI=1S/C18H21F2O4P/c1-3-23-25(22,24-4-2)18(19,20)17(21,15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14,21H,3-4H2,1-2H3

• InChIKey:
• PFZAFGRYGBCQBK-UHFFFAOYSA-N

• Diethyl (1,1-difluoro-2-hydroxy-2,2-diphenylethyl)phosphonate is a useful research compound. Its molecular formula is C18H21F2O4P and its molecular weight is 370.333. The purity is usually 95%.

2-(Cyclopentyloxy)-4-methoxybenzoic acid

In Stock

• CAS RN:
• 1292690-31-3

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-16-10-6-7-11(13(14)15)12(8-10)17-9-4-2-3-5-9/h6-9H,2-5H2,1H3,(H,14,15)

• InChIKey:
• XEGGHWSJAZDNJQ-UHFFFAOYSA-N

• 2-(Cyclopentyloxy)-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.

N-(4-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1014090-31-3

• Formula:
• C20H19N5O2S

• InChI:
• InChI=1S/C20H19N5O2S/c1-13-11-15(23-24(13)2)19(26)25(12-14-7-4-5-10-21-14)20-22-18-16(27-3)8-6-9-17(18)28-20/h4-11H,12H2,1-3H3

• InChIKey:
• OKAUVIUHZCAKPN-UHFFFAOYSA-N

• N-(4-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.

2,4-Dichloro-5-(pentan-2-ylsulfamoyl)-N-[2-(prop-2-enoylamino)ethyl]benzamide

Usually In Stock

• CAS RN:
• 2361690-31-3

• Formula:
• C17H23Cl2N3O4S

• InChI:
• InChI=1S/C17H23Cl2N3O4S/c1-4-6-11(3)22-27(25,26)15-9-12(13(18)10-14(15)19)17(24)21-8-7-20-16(23)5-2/h5,9-11,22H,2,4,6-8H2,1,3H3,(H,20,23)(H,21,24)

• InChIKey:
• JOCFRGCWTQUJNG-UHFFFAOYSA-N

• 2,4-Dichloro-5-(pentan-2-ylsulfamoyl)-N-[2-(prop-2-enoylamino)ethyl]benzamide is a useful research compound. Its molecular formula is C17H23Cl2N3O4S and its molecular weight is 436.35. The purity is usually 95%.

1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-ol

• CAS RN:
• 20629-91-8; 90-31-3

• Formula:
• C10H9ClN2O

• InChI:
• InChI=1S/C10H9ClN2O/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9/h2-6,12H,1H3

• InChIKey:
• HRBCDVLFVGOSIC-UHFFFAOYSA-N

• 1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-ol is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.65. The purity is usually 95%.